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Compound of Interest

Compound Name: 2-Butyl-p-benzoquinone

Cat. No.: B15343842 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Butyl-p-benzoquinone was publicly

available at the time of this writing. The following guidance is based on the safety data for the

structurally similar and well-documented compounds, 2-tert-Butyl-p-benzoquinone and 2,6-

Ditert-butyl-p-benzoquinone. It is imperative to treat 2-Butyl-p-benzoquinone with at least the

same level of caution as these related compounds.

Researchers and drug development professionals handling 2-Butyl-p-benzoquinone must

adhere to stringent safety protocols to mitigate potential hazards. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the well-being of laboratory personnel and environmental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data from analogous compounds, 2-Butyl-p-benzoquinone is expected to be an

irritant to the skin, eyes, and respiratory system.[1][2][3][4] Appropriate personal protective

equipment is therefore mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Butyl-p-benzoquinone
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Protection Type Recommended Equipment Specification/Standard

Eye and Face Protection
Chemical safety goggles or a

face shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[2]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

related quinone compounds.

Always inspect gloves for

integrity before use and

dispose of them after handling

the chemical.[5]

Body Protection
Laboratory coat or chemical-

resistant apron

To prevent skin contact with

clothing.

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when working

outside of a certified chemical

fume hood or when there is a

risk of inhaling dust or

aerosols.[1][2] For nuisance

exposures, a P95 (US) or P1

(EU) particle respirator may be

sufficient. For higher-level

protection, OV/AG/P99 (US) or

ABEK-P2 (EU) respirator

cartridges are recommended.

[5]

Operational Plan for Safe Handling
A systematic approach is crucial when working with 2-Butyl-p-benzoquinone. The following

workflow outlines the key steps to ensure a safe operational procedure.
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Caption: Operational workflow for safely handling 2-Butyl-p-benzoquinone.
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Experimental Protocols
Spill Response:

In the event of a spill, evacuate the area and ensure it is well-ventilated. For a small spill of

solid material, carefully sweep or vacuum the material and place it into a suitable, labeled

container for disposal.[1] Avoid generating dust.[5][6] Personal protective equipment as outlined

in Table 1 is essential for all cleanup personnel.

First Aid Measures:

Table 2: First Aid Procedures for 2-Butyl-p-benzoquinone Exposure

Exposure Route First Aid Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

develops.[1]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Disposal Plan
All waste containing 2-Butyl-p-benzoquinone must be treated as hazardous waste.
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Solid Waste: Collect all solid waste, including contaminated PPE, in a clearly labeled, sealed

container.

Liquid Waste: Collect all liquid waste in a compatible, sealed, and clearly labeled container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal: All waste must be disposed of through a licensed professional waste disposal

service.[5] Do not pour down the drain or dispose of in regular trash.[7] Ensure compliance

with all local, state, and federal regulations regarding hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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